Cas no 121465-04-1 (8-Chloro-6-nitroquinoline)

8-Chloro-6-nitroquinoline is a heterocyclic organic compound featuring a quinoline core substituted with a chloro group at the 8-position and a nitro group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the chloro group offers versatility for further functionalization via cross-coupling or nucleophilic displacement. Its stability under standard conditions and well-documented reactivity profile facilitate its use in constructing complex nitrogen-containing frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its ability to modulate electronic and steric properties in target structures.
8-Chloro-6-nitroquinoline structure
8-Chloro-6-nitroquinoline structure
Product Name:8-Chloro-6-nitroquinoline
CAS No:121465-04-1
MF:C9H5ClN2O2
MW:208.601200819016
CID:1024081
PubChem ID:4517426
Update Time:2025-05-22

8-Chloro-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-6-nitroquinoline
    • 6-Nitro-8-chloroquinoline
    • 8-Chlor-6-nitro-chinolin
    • 8-chloro-6-nitro-quinoline
    • AC1Q1Y5P
    • ACT10697
    • AK101769
    • ANW-62692
    • CTK8B9546
    • SMSSF-0625509
    • Quinoline, 8-chloro-6-nitro-
    • DB-360005
    • A891684
    • AKOS016004067
    • SB69912
    • F73306
    • AMS_CNC_ID-390555741
    • DTXSID20403852
    • 121465-04-1
    • MDL: MFCD00094192
    • Inchi: 1S/C9H5ClN2O2/c10-8-5-7(12(13)14)4-6-2-1-3-11-9(6)8/h1-5H
    • InChI Key: KOJHKILJCNOEEU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.00405
  • Monoisotopic Mass: 208.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03

8-Chloro-6-nitroquinoline Pricemore >>

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